N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide
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Description
N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H11ClFN5O and its molecular weight is 331.74. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activities
Heterocyclic compounds, including imidazoles, pyrazoles, and related derivatives, have been extensively studied for their potential in various biological applications. These compounds are synthesized through various chemical reactions, including condensation with isatin derivatives and different hydrazines, showcasing their versatility and potential for functionalization. Notably, some derivatives exhibit significant cytotoxic and antioxidant activities, demonstrating their potential in therapeutic applications (Journals Iosr, Priyanka B Kolanpaka, & Sammaiah Gade, 2015).
Fluorinated Pyrazoles for Medicinal Chemistry
Fluorinated pyrazoles, bearing additional functional groups for further functionalization, are of considerable interest in medicinal chemistry. These compounds are synthesized through strategies like monofluorination of β-methylthio-β-enaminoketones, followed by condensation with hydrazines, highlighting their importance as building blocks in drug development (Riccardo Surmont et al., 2011).
Enaminones as Precursors for Antitumor and Antimicrobial Compounds
Enaminones serve as key intermediates for synthesizing various heterocyclic compounds with notable antitumor and antimicrobial activities. These include the synthesis of substituted pyrazoles and pyrimidines, which upon screening, have shown effects comparable to standard treatments in certain cancer cell lines. This research underscores the potential of such compounds in the development of new therapeutic agents (S. Riyadh, 2011).
Properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-6-(2-methylimidazol-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFN5O/c1-9-18-6-7-22(9)14-5-4-13(20-21-14)15(23)19-10-2-3-12(17)11(16)8-10/h2-8H,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTQIHTIQYCCFOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C2=NN=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.